![molecular formula C6H14ClNO5 B579108 High quality Glucosamine CAS No. 17598-71-9](/img/structure/B579108.png)
High quality Glucosamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
High quality Glucosamine is a useful research compound. Its molecular formula is C6H14ClNO5 and its molecular weight is 217.622. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Limited Evidence in Equine Joint Disease : A review highlighted the limited quality of evidence for glucosamine-based nutraceuticals in equine arthritis, with only 3 out of 15 papers meeting a minimum quality standard. This calls for new high-quality research on glucosamine for horses (Pearson & Lindinger, 2009).
No Adverse Effects on Insulin Resistance or Endothelial Dysfunction : A study found that oral glucosamine at standard doses for 6 weeks does not cause or worsen insulin resistance or endothelial dysfunction in lean or obese subjects (Muniyappa et al., 2006).
Potential Benefits on Joint Function and Health : Research suggests strong indications of a causal relationship between glucosamine and benefits on joint function and health, particularly in relation to bioavailability, physiological effects, and based on human data (Bernhardt et al., 2015).
No Impact on Glucose Metabolism in Diabetic and Non-diabetic Individuals : A comprehensive review concluded that glucosamine does not affect fasting blood glucose levels, glucose metabolism, or insulin sensitivity in healthy subjects, individuals with diabetes, or those with impaired glucose tolerance (Simon et al., 2010).
Lower Risk of Type 2 Diabetes : Habitual glucosamine use was associated with a significantly lower risk of type 2 diabetes. This inverse association was more pronounced in participants with higher levels of inflammation (Ma et al., 2020).
Mixed Evidence on Glucose Metabolism Effects : A systematic review found mixed evidence about glucosamine's effect on glucose metabolism in humans. More studies are needed, especially including subjects at high risk for impairments in glucose homeostasis (Dostrovsky et al., 2011).
Analytical Method for Glucosamine Quantification in Dietary Supplements : A novel high-performance liquid chromatography method was developed for glucosamine quantification, important for quality control of dietary supplements (Asthana et al., 2019).
Therapeutic Applications Beyond Joint Health : Glucosamine has potential therapeutic applications beyond osteoarthritis, such as anti-oxidant and anti-inflammatory activities, and could be beneficial for cardiovascular disease, neurological deficits, skin disorders, cancer, and more (Dalirfardouei et al., 2016).
Effectiveness in Symptomatic Management of Osteoarthritis : Despite methodological flaws in clinical trials, glucosamine is likely effective in the symptomatic management of osteoarthritis. However, more standardized and well-conducted clinical trials are required (Zerkak & Dougados, 2004).
Need for New Research Approaches : A narrative review suggests that future research on therapeutic mechanisms of glucosamine should use standardized and clinically relevant in vitro assay systems and animal models, as well as develop new outcome measures for inflammation and pain pathways in human osteoarthritis (Block et al., 2010).
Properties
IUPAC Name |
(3R,4S,5R)-2-amino-3,4,5,6-tetrahydroxy(114C)hexanal;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO5.ClH/c7-3(1-8)5(11)6(12)4(10)2-9;/h1,3-6,9-12H,2,7H2;1H/t3?,4-,5-,6-;/m1./s1/i1+2; |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBOJBBMQJBVCMW-LRQYXBNASA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(C(C(C=O)N)O)O)O)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@H]([C@H]([C@@H](C([14CH]=O)N)O)O)O)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.62 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.